Cas no 1323955-61-8 (2-Fluoro-5-methyl-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-5-methyl-4-(trifluoromethyl)benzoic acid
• CAS No: 1323955-61-8
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD19687178
• CID: 3161460
• PubChem ID: 66523594
• Update Time: 2024-11-02

2-Fluoro-5-methyl-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methyl-4-(trifluoromethyl)benzoic acid
• AT22433
• 2-fluoro-5-methyl-4-(trifluoromethyl)benzoicacid
• PS-11298
• AKOS015957201
• CS-0324545
• MFCD19687178
• FRUQXARTJIZTHE-UHFFFAOYSA-N
• DTXSID101231685
• YCC95561
• 1323955-61-8
• 2-Fluoro-5-Methyl-4-(trifluoroMethyl)benzoic acid, 97%

• MDL： MFCD19687178
• Inchi： 1S/C9H6F4O2/c1-4-2-5(8(14)15)7(10)3-6(4)9(11,12)13/h2-3H,1H3,(H,14,15)
• InChI Key： FRUQXARTJIZTHE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(C)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų